6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole

• IUPAC Name: 6-methoxy-3-nitro-2-pyrrolidin-1-yl-1H-indole
• InChI: InChI=1S/C13H15N3O3/c1-19-9-4-5-10-11(8-9)14-13(12(10)16(17)18)15-6-2-3-7-15/h4-5,8,14H,2-3,6-7H2,1H3
• InChI Key: PNGIPUFHLQCCTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(N2)N3CCCC3)[N+](=O)[O-]
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol
• Solubility: 37.7 [ug/mL] (The mean of the results at pH 7.4)

Description

6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole, also known as MNPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for pain management. 6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole has also been studied for its potential neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole is not yet fully understood, but it is believed to act on the endocannabinoid system, which is involved in pain perception, inflammation, and neuroprotection. 6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole has been shown to bind to the cannabinoid receptor CB1, which is involved in the modulation of pain and inflammation. It has also been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids.
Biochemical and Physiological Effects:
6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole has been shown to have anti-inflammatory and analgesic effects in animal models, which may be mediated through its effects on the endocannabinoid system. It has also been shown to have neuroprotective effects, which may be due to its ability to inhibit FAAH and increase levels of endocannabinoids.

Advantages and Limitations for Lab Experiments

6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in various fields. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole, including further studies on its mechanism of action and potential applications in drug development. 6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole may also have applications in the development of new therapies for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies on the safety and toxicity of 6-methoxy-3-nitro-2-(1-pyrrolidinyl)-1H-indole are needed to determine its potential as a therapeutic agent.